Cas no 59757-31-2 (4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 59757-31-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 337370
• PubChem ID: 12485515
• Update Time: 2025-04-19

4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 1-methyl-3-[3-(trifluoromethyl)phenyl]-
• 1-methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4-one
• DTXSID10500021
• SCHEMBL11428712
• SBERCJBUNCPWER-UHFFFAOYSA-N
• 59757-31-2
• 1-Methyl-3-[3-(trifluoromethyl)phenyl]pyridin-4(1H)-one

• Inchi： 1S/C13H10F3NO/c1-17-6-5-12(18)11(8-17)9-3-2-4-10(7-9)13(14,15)16/h2-8H,1H3
• InChI Key： SBERCJBUNCPWER-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C=CN(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 253.0715
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31